Cas no 1781740-66-6 (tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate
• CAS No: 1781740-66-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD28646847
• CID: 3164887
• PubChem ID: 84068773
• Update Time: 2025-10-29

tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate
• AS-52731
• CS-0048469
• SY100252
• P15559
• EN300-1877993
• 1-Boc-2-(1-Cyanoethyl)pyrrolidine
• tert-Butyl2-(1-cyanoethyl)pyrrolidine-1-carboxylate
• SB40803
• 1-Pyrrolidinecarboxylic acid, 2-(1-cyanoethyl)-, 1,1-dimethylethyl ester
• 1781740-66-6
• MFCD28646847
• AKOS023830444

• MDL： MFCD28646847
• Inchi： 1S/C12H20N2O2/c1-9(8-13)10-6-5-7-14(10)11(15)16-12(2,3)4/h9-10H,5-7H2,1-4H3
• InChI Key： RWMFSSOBMVTXJK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C#N)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 336.0±15.0 °C at 760 mmHg
• Flash Point: 157.0±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate (CAS No. 1781740-66-6)

The compound tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate (CAS No. 1781740-66-6) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a cyanoethyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, peptide modification, and asymmetric synthesis.

In recent years, the demand for pyrrolidine-based building blocks like tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and proteolysis-targeting chimeras (PROTACs). This compound’s versatility aligns with trending topics such as fragment-based drug design (FBDD) and covalent inhibitor development, addressing common search queries like "best pyrrolidine derivatives for medicinal chemistry" or "how to modify peptides with cyano groups."

The synthesis of tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate typically involves N-Boc protection of pyrrolidine followed by alkylation with acrylonitrile derivatives. Its stereochemistry and functional group compatibility are critical for applications in chiral auxiliaries and catalysis. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical use.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of nitrile-containing compounds like this one requires adherence to laboratory safety protocols. Users often search for "safe handling of cyanoethyl derivatives" or "storage conditions for tert-butyl carboxylates," reflecting growing awareness of green chemistry principles.

In summary, tert-Butyl 2-(1-cyanoethyl)pyrrolidine-1-carboxylate (CAS No. 1781740-66-6) bridges cutting-edge research and industrial applications, answering key questions in organic synthesis and drug development. Its role in emerging fields like bioconjugation and targeted protein degradation ensures its continued relevance in scientific literature and patent filings.